3-cyclopentyl-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)propanamide

• IUPAC Name: 3-cyclopentyl-N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]propanamide
• InChI: InChI=1S/C23H34N2O3/c1-16(2)14-25-19-11-10-18(13-20(19)28-15-23(3,4)22(25)27)24-21(26)12-9-17-7-5-6-8-17/h10-11,13,16-17H,5-9,12,14-15H2,1-4H3,(H,24,26)
• InChI Key: WCKRHJYPNHBEAV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(C=C(C=C2)NC(=O)CCC3CCCC3)OCC(C1=O)(C)C
• Molecular Formula: C23H34N2O3
• Molecular Weight: 386.5 g/mol

Description

Synthesis Analysis

The synthesis of complex oxazepine derivatives, including compounds similar to the target molecule, often involves multicomponent reactions that can efficiently combine multiple reactants into a single product in one step. For instance, novel one-pot multicomponent reactions have been developed to synthesize tetrahydrobenzo[b][1,4]oxazepine derivatives, demonstrating good to excellent yields at ambient temperature (Shaabani et al., 2010). This approach highlights the efficiency and versatility of modern synthetic routes in creating complex heterocyclic compounds.

Molecular Structure Analysis

The molecular structure of oxazepine derivatives reveals a nonplanar conformation with multiple fused rings, contributing to their unique photophysical properties. For example, a study on a related oxazapolyheterocycle demonstrated strong blue emission in dichloromethane, indicating the potential for applications in materials science, especially in the field of organic electronics (Petrovskii et al., 2017).

Scientific Research Applications

Synthesis and Structural Characterization

• Petrovskii et al. (2017) discussed the synthesis, crystal structure, and photophysical properties of a novel oxazapolyheterocycle, showcasing the compound's strong blue emission in dichloromethane, indicative of potential applications in materials science or as a photophysical probe (Petrovskii et al., 2017).

Pharmacological Potential

• Shaabani et al. (2010) highlighted a one-pot multicomponent reaction leading to the synthesis of tetrahydrobenzo[b][1,4]oxazepine derivatives, showcasing the versatility of these compounds in generating pharmacologically relevant structures with potential antimicrobial and anti-inflammatory applications (Shaabani et al., 2010).

Material Science and Catalysis

• Altmann et al. (2020) utilized a spirocyclic parabanic acid derivative of N,N-dimethylimidazole as a thermally latent, protected N-heterocyclic carbene in polymerizing anhydride-cured epoxide resins, indicating applications in materials science and catalysis (Altmann et al., 2020).

Agrochemical Applications

• Campos et al. (2015) explored the use of solid lipid nanoparticles and polymeric nanocapsules for the sustained release of carbendazim and tebuconazole, fungicides used in agriculture. This research underlines the potential of employing related benzoxazepine derivatives in developing advanced delivery systems for agrochemicals (Campos et al., 2015).

Future Directions

Future research on this compound could involve studying its synthesis, its physical and chemical properties, and its potential biological activity. It could also be interesting to study the properties of related compounds.